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Compound of Interest

Compound Name: UNC2881

Cat. No.: B15604290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

UNC2881, a potent and selective Mer kinase inhibitor, using dimethyl sulfoxide (DMSO) as the

solvent. Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction
UNC2881 is a small molecule inhibitor of Mer tyrosine kinase, a member of the TAM (Tyro3,

Axl, Mer) receptor tyrosine kinase family.[1] It has demonstrated high selectivity for Mer kinase,

playing a significant role in studies related to cancer biology and immunology.[1][2][3][4]

Accurate preparation of a stable stock solution is the first critical step for in vitro and in vivo

assays. DMSO is the recommended solvent for UNC2881 due to its high solubilizing capacity

for this compound.[2][4]

Quantitative Data Summary
The following table summarizes the key quantitative data for UNC2881 and its solubility in

DMSO.
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Parameter Value Reference

Molecular Weight 463.58 g/mol [5]

Solubility in DMSO Up to 198.45 mM (92 mg/mL) [2]

Recommended Storage

(Powder)
-20°C for up to 3 years or +4°C [5]

Recommended Storage (Stock

Solution in DMSO)

-20°C for up to 1 year or -80°C

for up to 2 years
[5]

Signaling Pathway of UNC2881
UNC2881 acts as an inhibitor of the Mer tyrosine kinase signaling pathway. The simplified

diagram below illustrates the mechanism of action.
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Caption: UNC2881 inhibits Mer kinase activation.

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of UNC2881 in DMSO.

This concentration is a common starting point for subsequent dilutions for various cellular

assays.

Materials
UNC2881 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Experimental Workflow Diagram
The following diagram outlines the workflow for preparing the UNC2881 stock solution.
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Preparation

Dissolution

Storage

1. Weigh UNC2881 Powder

2. Add appropriate volume of DMSO

3. Vortex to dissolve

4. Gentle warming/sonication (if needed)

optional

5. Aliquot into smaller volumes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for UNC2881 stock solution preparation.

Step-by-Step Procedure
Calculate the required mass of UNC2881:
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To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 463.58 g/mol x 1000 mg/g = 4.6358 mg

Therefore, weigh out approximately 4.64 mg of UNC2881 powder.

Dissolving UNC2881 in DMSO:

Carefully transfer the weighed UNC2881 powder into a sterile microcentrifuge tube or vial.

Add 1 mL of anhydrous DMSO to the tube.

Close the tube tightly and vortex thoroughly for several minutes until the powder is

completely dissolved. A clear solution should be obtained.

If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief

sonication can be applied.[5][6] It is crucial to use fresh, anhydrous DMSO as moisture

can reduce the solubility.[2]

Aliquoting and Storage:

Once a clear stock solution is obtained, it is recommended to aliquot it into smaller, single-

use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.[5]

This practice minimizes the number of freeze-thaw cycles, which can degrade the

compound over time.

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[5]

Safety Precautions
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Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling UNC2881 and DMSO.

Handle the UNC2881 powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

DMSO can facilitate the absorption of substances through the skin; therefore, avoid direct

contact.

Consult the Safety Data Sheet (SDS) for UNC2881 for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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